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Compound of Interest

Compound Name: Bis-PEG2-Boc

Cat. No.: B8025131

Essential Safety and Handling Guide for Bis-
PEG2-Boc

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling Bis-PEG2-Boc. Adherence to these
guidelines is critical for ensuring personnel safety and maintaining the integrity of your
experiments.

Core Safety and Handling Information

Bis-PEG2-Boc is an alkyl/ether-based PROTAC linker used in the synthesis of PROTACs.[1]
[2] While a specific Safety Data Sheet (SDS) for Bis-PEG2-Boc is not readily available, the
hazards can be inferred from structurally similar compounds and general knowledge of
PEGylated reagents. Compounds with similar structures are classified as acute oral toxicity
(Category 4), causing skin irritation (Category 2), serious eye irritation (Category 2A), and may
cause respiratory tract irritation.[3] Therefore, cautious handling is paramount.
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Property Information Source
Chemical Name NH-bis(PEG2-Boc) [4]

CAS Number 2182601-69-8 [4]
Molecular Formula C22H45N308 [4]
Molecular Weight 479.6 [4]
Purity >96% [5]
Storage Store at -20°C, desiccated. [41[6]
Solubility Water, DMSO, DMF, DCM [4]

Personal Protective Equipment (PPE)

A systematic approach to handling Bis-PEG2-Boc is critical to minimize exposure risk. The
following PPE is mandatory:

o Eye and Face Protection: To protect against splashes and potential contact with the powder
form of the chemical, tightly fitting safety goggles (conforming to EN 166) or a face shield
that protects the entire face should be worn.[7][8] Safety glasses with side-shields are the

minimum requirement.[8]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are a good initial choice.
[8] Gloves should be inspected before use and changed immediately if contaminated.[8]

o Body Protection: A laboratory coat must be worn to protect against skin contact.[8] For larger
guantities or when there is a significant risk of splashing, consider additional protective
clothing such as a chemical-resistant apron or coveralls.[7][9]

o Respiratory Protection: All handling of this compound should be conducted in a certified
chemical fume hood to prevent the inhalation of any dust or aerosols.[8] If a fume hood is not
available, a NIOSH/MSHA-approved respirator with appropriate cartridges should be used.

[8][°]

Operational and Disposal Plans
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Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
workspace in a designated chemical fume hood. Ensure an eyewash station and safety
shower are readily accessible.[8]

» Weighing and Aliquoting: To minimize dust generation, handle the solid material carefully.[8]
If weighing the powder, do so within the fume hood or a ventilated balance enclosure.[8] For
easier handling, consider making a stock solution in a suitable solvent like DMSO or DMF.[6]

e Reaction Setup: When using in reactions, add the compound slowly to the reaction mixture.
Avoid direct contact with skin, eyes, and clothing.[10]

o Post-Handling: After handling, wash your hands thoroughly.[11] Decontaminate all surfaces
and equipment that came into contact with the chemical.

Spill Management:

» Small Spills: For small spills, carefully wipe up the material with absorbent pads. Avoid
generating dust.[12] Place the contaminated materials in a sealed container for disposal.

o Large Spills: For large spills, control personal contact by using appropriate protective
equipment.[12] Prevent the spillage from entering drains or watercourses.[12]

Disposal Plan:

Dispose of waste Bis-PEG2-Boc and any contaminated materials in accordance with local,
state, and federal regulations. The waste container should be clearly labeled with the full
chemical name.[8]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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